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Compound of Interest

Compound Name: JNJ-54119936

Cat. No.: B10825128 Get Quote

Researchers, scientists, and drug development professionals must prioritize safety and

compliance when handling and disposing of the chemical probe JNJ-54119936. While a

specific Safety Data Sheet (SDS) containing detailed disposal procedures for JNJ-54119936 is

not publicly available in the conducted research, it is imperative to obtain this document from

the chemical supplier before handling the compound. The SDS will provide compound-specific

information crucial for safe disposal. In the absence of a specific SDS, and until one is

obtained, laboratory personnel should adhere to established best practices for the disposal of

chemical research compounds.

General Procedures for Chemical Waste Disposal in
a Laboratory Setting:
All chemical waste is to be considered hazardous unless explicitly determined otherwise. The

following steps provide a general framework for the proper disposal of research chemicals like

JNJ-54119936.

1. Waste Identification and Segregation:

Properly label all waste containers with the full chemical name, concentration, and hazard

characteristics.

Never mix incompatible wastes to prevent dangerous chemical reactions.
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Segregate waste into categories such as halogenated solvents, non-halogenated solvents,

solid waste, and aqueous waste.

2. Container Management:

Use sturdy, chemically resistant containers that are compatible with the waste they hold.

Keep waste containers securely closed except when adding waste.

Ensure containers are in good condition, free from leaks or cracks.

Do not overfill containers; leave at least 10% headspace to allow for expansion.

3. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling chemical waste, including but not limited to:

Safety glasses or goggles

Chemically resistant gloves

A lab coat

4. Storage of Chemical Waste:

Store chemical waste in a designated, well-ventilated area away from general laboratory

traffic.

Use secondary containment for all liquid hazardous waste to contain potential spills.

5. Disposal Protocol:

Never dispose of chemical waste down the drain or in the regular trash.

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for hazardous waste.

Follow all federal, state, and local regulations for hazardous waste disposal.
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Quantitative Data for General Chemical Handling
While no specific quantitative data for the disposal of JNJ-54119936 was found, general

handling information for chemical probes is available.

Parameter Value Source

Storage (as dry powder) Room temperature
MedChemExpress, Lucerna-

Chem AG[1][2]

Storage (in DMSO) -20 °C EUbOPEN[3]

Recommended Concentration

(in vitro assay)
Up to 1 µM EUbOPEN[3]

Solubility in DMSO Up to 10 mM EUbOPEN[3]

Logical Workflow for Chemical Disposal
The following diagram illustrates the general decision-making process for the disposal of a

chemical compound in a research laboratory.
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General Chemical Disposal Workflow

Chemical is designated for disposal

Obtain and review the
Safety Data Sheet (SDS)

Identify hazards and
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Segregate waste by
compatibility and type

Select appropriate, labeled
waste container

Wear appropriate
Personal Protective Equipment (PPE)

Transfer waste to container
and securely close

Store in designated hazardous
waste accumulation area

Arrange for disposal through
Environmental Health & Safety (EHS)

Disposal complete
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Disclaimer: The information provided above is for general guidance only and is not a substitute

for the specific disposal procedures that would be detailed in the Safety Data Sheet for JNJ-
54119936. It is the responsibility of the user to obtain the SDS from the supplier and to comply

with all applicable safety and environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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